Cas no 116332-63-9 (N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide)
N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide is a versatile trifluoromethylated amide derivative widely used in organic synthesis and pharmaceutical research. Its key structural features—the N-methoxy-N-methyl (Weinreb amide) group and the electron-withdrawing trifluoromethyl substituent—make it a valuable intermediate for the preparation of ketones, heterocycles, and bioactive compounds. The Weinreb amide functionality enables controlled nucleophilic additions, while the trifluoromethyl group enhances metabolic stability and lipophilicity in derived molecules. This compound is particularly useful in medicinal chemistry for the development of fluorinated analogs with improved pharmacokinetic properties. Its stability and reactivity under mild conditions further contribute to its utility in multi-step synthetic routes.
116332-63-9 structure
Product Name:N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide
CAS No:116332-63-9
MF:C10H10F3NO2
MW:233.187113285065
CID:858489
Update Time:2025-05-27
N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide
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- Inchi： 1S/C10H10F3NO2/c1-14(16-2)9(15)7-5-3-4-6-8(7)10(11,12)13/h3-6H,1-2H3
- InChI Key： RFCOFRJQQLVIGL-UHFFFAOYSA-N
- SMILES： C(N(OC)C)(=O)C1=CC=CC=C1C(F)(F)F
N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P42493-5g |
N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide |
116332-63-9 | 95% | 5g |
$425 | 2024-05-20 | |
| Advanced ChemBlocks | P42493-25g |
N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide |
116332-63-9 | 95% | 25g |
$1250 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580858-1g |
N-methoxy-N-methyl-2-(trifluoromethyl)benzamide |
116332-63-9 | 98% | 1g |
￥1092.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580858-5g |
N-methoxy-N-methyl-2-(trifluoromethyl)benzamide |
116332-63-9 | 98% | 5g |
￥3885.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580858-25g |
N-methoxy-N-methyl-2-(trifluoromethyl)benzamide |
116332-63-9 | 98% | 25g |
￥10525.00 | 2024-08-09 |
N-Methoxy-N-methyl-2-(trifluoromethyl)benzamide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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